Cas no 130421-48-6 (1H-Pyrazole-3-carboxamide,5-phenyl-N-2-pyridinyl-)

• Product Name: 1H-Pyrazole-3-carboxamide,5-phenyl-N-2-pyridinyl-
• CAS No: 130421-48-6
• MF: C₁₅H₁₂N₄O
• MW: 264.281982421875
• CID: 183692
• PubChem ID: 1859668
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxamide,5-phenyl-N-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide,5-phenyl-N-2-pyridinyl-
• 3-phenyl-N-pyridin-2-yl-1H-pyrazole-5-carboxamide
• 5-phenyl-N-pyridin-2-yl-2H-pyrazole-3-carboxamide
• 3-phenyl-N-(pyridin-2-yl)-1H-pyrazole-5-carboxamide
• 5-Phenyl-N-2-pyridinyl-1H-pyrazole-3-carboxamide
• BRN 4752935
• AKOS002844371
• EN300-26867445
• Z183989846
• 5-Phenyl-N-(pyridin-2-yl)-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, 5-phenyl-N-2-pyridinyl-
• DTXSID60156537
• 130421-48-6

• Inchi： 1S/C15H12N4O/c20-15(17-14-8-4-5-9-16-14)13-10-12(18-19-13)11-6-2-1-3-7-11/h1-10H,(H,18,19)(H,16,17,20)
• InChI Key： KZRJWTXLLXLCAQ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C2C=CC=CC=2)=NN1)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 264.10126
• Monoisotopic Mass: 264.101111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7
• XLogP3: 2.3

Experimental Properties

• Density: 1.332
• Boiling Point: 463.7°Cat760mmHg
• Flash Point: 234.3°C
• Refractive Index: 1.692
• PSA: 70.67